Cas no 24487-92-1 (1-(3-Methoxy-2-methyl-phenyl)-ethanone)

• Product Name: 1-(3-Methoxy-2-methyl-phenyl)-ethanone
• CAS No: 24487-92-1
• MF: C₁₀H₁₂O₂
• MW: 164.201083183289
• CID: 3919011
• Update Time: 2025-04-24

1-(3-Methoxy-2-methyl-phenyl)-ethanone Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(3-methoxy-2-methylphenyl)-
• 1-(3-Methoxy-2-methyl-phenyl)-ethanone

• Inchi： 1S/C10H12O2/c1-7-9(8(2)11)5-4-6-10(7)12-3/h4-6H,1-3H3
• InChI Key： SLHQAWYLGDYXFE-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C(C)=O)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-(3-Methoxy-2-methyl-phenyl)-ethanone

Ethanone, 1-(3-methoxy-2-methylphenyl)-: A Comprehensive Overview

Ethanone, 1-(3-methoxy-2-methylphenyl)- (CAS No. 24487-92-1) is a unique organic compound that has garnered significant attention in the fields of biopharmaceuticals, natural product synthesis, and materials science. This molecule belongs to the class of aromatic ketones, characterized by its distinctive structure: a benzene ring substituted with a methoxy group at position 3 and a methyl group at position 2, attached to a ketone group.

Its complex structure makes it an interesting subject for drug discovery and biochemical research. The compound's ability to participate in various chemical reactions, including nucleophilic additions and cross-coupling reactions, has made it a valuable intermediate in the synthesis of more complex molecules.

Recent studies have highlighted Ethanone, 1-(3-methoxy-2-methylphenyl)- as a potential candidate for antioxidant and anti-inflammatory applications. Research conducted in 2023 demonstrated its ability to scavenge free radicals effectively, making it a promising ingredient in cosmeceuticals and nutraceuticals.

Moreover, this compound has shown remarkable stability under mild reaction conditions, which is crucial for green chemistry applications. Its role in catalytic cycles and enzymatic reactions has been explored extensively, contributing to the development of more sustainable chemical processes.

Ethanone, 1-(3-methoxy-2-methylphenyl)- is also being investigated for its potential in polymer chemistry, where it can serve as a building block for functional polymers with applications in electronic devices and biomedical materials. Its electronic properties make it suitable for use in conductive polymers and photovoltaic materials.

Another area of active research is the compound's role in natural product mimicry. By modifying its substituents, scientists have been able to create analogs that closely resemble secondary metabolites found in plants, opening new avenues for drug development and agricultural biotechnology.

Given its versatility and unique properties, Ethanone, 1-(3-methoxy-2-methylphenyl)- continues to be a focal point of interdisciplinary research. Its applications span from basic science to commercial product development, underscoring its importance in modern biotechnology and chemical industries.